Cas no 1251425-85-0 (4-[Ethyl(methyl)amino]but-2-enoic acid)

• Product Name: 4-[Ethyl(methyl)amino]but-2-enoic acid
• CAS No: 1251425-85-0
• Molecular Formula: C₇H₁₃NO₂
• Molecular Weight: 143.183622121811
• CID: 6348223
• PubChem ID: 62343925

4-[Ethyl(methyl)amino]but-2-enoic acid Properties

Names and Identifiers

• (E)-4-(Ethyl(methyl)amino)but-2-enoicacid
• SCHEMBL15186533
• (E)-4-(Ethyl(methyl)amino)but-2-enoic acid
• 4-[ethyl(methyl)amino]but-2-enoic acid
• 1251425-85-0
• 1654821-28-9
• EN300-5169024

• InChIKey： PJSVSBSQPJIHNV-SNAWJCMRSA-N
• Inchi： 1S/C7H13NO2/c1-3-8(2)6-4-5-7(9)10/h4-5H,3,6H2,1-2H3,(H,9,10)/b5-4+
• SMILES： OC(/C=C/CN(C)CC)=O

Computed Properties

• Exact Mass: 143.094628657g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 143.094628657g/mol
• Heavy Atom Count: 10
• Complexity: 132
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.8
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Amino fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Amino fatty acids